Cas no 102989-24-2 (Asimicin)

Asimicin Properties

Names and Identifiers

• 2(5H)-Furanone,3-[(2R,13R)-2,13-dihydroxy-13-[(2R,2'R,5R,5'R)-octahydro-5'-[(1R)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecyl]-5-methyl-,(5S)-
• (+)-asimicin
• 2(5H)-Furanone,3-[(2R,13R)-2,13-dihydroxy-13-[(2R,2'R,5R,5'R)-octahydro-5'-[(1R)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecy
• (5S)-3-[(2S,13R)-2,13-dihydroxy-13-{(2R,2'R,5R,5'R)-5'-[(1R)-1-hydroxyundecyl]octahydro-2,2'-b
• (5S)-4-[(2S,13R)-2,13-dihydroxy-13-{(2R,2'R,5R,5'R)-5'-[(1R)-1-hydroxyundecyl]octahydro-2,2'-bifuran-5-yl}tridecyl]-5-methylfuran-2(5H)-one
• 2(5H)-Furanone, 3-((2R,13R)-2,13-dihydroxy-13-((2R,2'R,5R,5'R)-octahydro-5'-((1R)-1-hydroxyundecyl)(2,2'-bifuran)-5-yl)tridecyl)-5-methyl-, (5S)-
• Asimicin
• Bullatacin
• Rolliniastatin-1
• Rolliniastatin-2
• HY-113607
• CHEMBL65635
• 102989-24-2
• DTXSID201101100
• CS-0062697
• (2S)-4-[(2R,13R)-2,13-dihydroxy-13-[(2R,5R)-5-[(2R,5R)-5-[(1R)-1-hydroxyundecyl]oxolan-2-yl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one
• AKOS040746594
• REL-SQUAMOCIN-H
• (5S)-3-[(2R,13R)-2,13-Dihydroxy-13-[(2R,2'R,5R,5'R)-octahydro-5'-[(1R)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]tridecyl]-5-methyl-2(5H)-furanone
• SCHEMBL18052270
• Squamocin H
• (2S)-3-[(2S,13R)-2,13-dihydroxy-13-[(2R,5R)-5-[(2R,5R)-5-[(1R)-1-hydroxyundecyl]oxolan-2-yl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one
• Q730429
• CHEMBL138238
• +Expand

• InChIKey： DMYJUNWBFMBKKB-WGCJABNLSA-N
• Inchi： InChI=1S/C37H66O7/c1-3-4-5-6-7-11-14-17-20-31(39)33-22-24-35(43-33)36-25-23-34(44-36)32(40)21-18-15-12-9-8-10-13-16-19-30(38)26-29-27-37(41)42-28(29)2/h27-28,30-36,38-40H,3-26H2,1-2H3/t28-,30-,31+,32+,33+,34+,35+,36+/m0/s1
• SMILES： CCCCCCCCCC[C@H]([C@H]1CC[C@H]([C@H]2CC[C@H]([C@@H](CCCCCCCCCC[C@@H](CC3=CC(=O)O[C@H]3C)O)O)O2)O1)O

Computed Properties

• Exact Mass: 622.480854g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 25
• Monoisotopic Mass: 622.480854g/mol
• Heavy Atom Count: 44
• Complexity: 801
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.7
• Topological Polar Surface Area: 105Ų
• Molecular Weight: 622.9g/mol

Experimental Properties

• LogP: 7.85790
• PSA: 105.45000
• Refractive Index: 1.508
• Boiling Point: 745.5°Cat760mmHg
• Flash Point: 220.3°C
• Density: 1.054